Cas no 852372-55-5 (N-(2,4-dimethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
• CAS No: 852372-55-5
• MF: C₂₁H₁₉N₅O₃S
• MW: 421.472262620926
• CID: 6437320
• Update Time: 2025-10-29

N-(2,4-dimethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
• N-(2,4-dimethoxyphenyl)-2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• Acetamide, N-(2,4-dimethoxyphenyl)-2-[(3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thio]-

• Inchi： 1S/C21H19N5O3S/c1-28-15-8-9-16(17(12-15)29-2)22-19(27)13-30-20-11-10-18-23-24-21(26(18)25-20)14-6-4-3-5-7-14/h3-12H,13H2,1-2H3,(H,22,27)
• InChI Key： TVXOABWKZFRIKT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CSC1=NN2C(C3=CC=CC=C3)=NN=C2C=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 11.55±0.70(Predicted)

Additional information on N-(2,4-dimethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide

Introduction to N-(2,4-dimethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(2,4-dimethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide, with the CAS number 852372-55-5, represents a fascinating compound in the realm of chemical biology. This molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate scaffold of this compound, featuring a combination of aromatic rings and heterocyclic structures, makes it a promising candidate for further exploration in various biological pathways.

The N-(2,4-dimethoxyphenyl) moiety in the molecular structure contributes to the compound's solubility and interaction with biological targets. The presence of dimethoxy groups enhances its affinity for certain enzymes and receptors, making it a valuable tool in the study of enzyme kinetics and receptor binding. This aspect of the molecule has been particularly intriguing for researchers studying metabolic pathways and signal transduction mechanisms.

The core of the molecule, 3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl, is a heterocyclic system that has shown remarkable potential in various pharmacological applications. This moiety is known for its ability to modulate biological activities by interacting with specific binding sites on proteins. Recent studies have highlighted its role in inhibiting certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. The sulfanyl group further enhances the compound's bioactivity by providing a site for post-translational modifications and interactions with other biomolecules.

In the context of contemporary research, N-(2,4-dimethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide has been investigated for its potential as an anti-inflammatory agent. The compound's ability to interact with cyclooxygenase (COX) enzymes has been a focal point of interest. COX enzymes are crucial in the production of prostaglandins, which are key mediators of inflammation. By modulating the activity of these enzymes, the compound may offer a novel approach to treating inflammatory diseases without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, the bpyridazin core of the molecule has been explored for its potential in anticancer therapies. Bpyridazine derivatives are known for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated that compounds with similar structures to N-(2,4-dimethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide can selectively target cancer cells while minimizing toxicity to healthy cells. This selective toxicity is a critical factor in developing effective anticancer agents.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The introduction of the sulfanyl group at the 6-position of the bpyridazine ring is particularly challenging but crucial for achieving optimal bioactivity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

In conclusion, N-(2,4-dimethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide represents a significant advancement in chemical biology. Its unique structure and bioactivity make it a valuable tool for researchers studying inflammation and cancer. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing new therapeutic strategies.